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Compound of Interest

Compound Name: Methyl-d3 butyrate

Cat. No.: B15289514

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-d3 butyrate, the deuterated isotopologue of methyl butyrate, is a valuable tool in
various scientific disciplines, particularly in metabolic research and drug development. Its
chemical and physical properties are nearly identical to its non-deuterated counterpart, with the
key difference being the increased mass due to the presence of deuterium. This isotopic
labeling allows for the tracing and quantification of butyrate and its metabolites in biological
systems using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This
guide provides a comprehensive overview of the chemical properties of Methyl-d3 butyrate,
detailed experimental protocols for their determination, and insights into its application in
metabolic research.

Chemical and Physical Properties

The physical properties of Methyl-d3 butyrate are expected to be very similar to those of
methyl butyrate. The primary difference lies in its molecular weight, which is increased by the
mass of the three deuterium atoms.
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Property Value Source
Molecular Formula CsD3H70:2 [1]
Molecular Weight 105.15 g/mol [1]

CAS Number 38666-81-8

Appearance Colorless liquid [1]

~102-103 °C (estimated from

Boiling Point
methyl butyrate)
~0.898 g/mL at 25 °C

Density (estimated from methyl
butyrate)

Solubility in Water Slightly soluble

~1.385 at 20 °C (estimated
from methyl butyrate)

Refractive Index

Experimental Protocols

Detailed methodologies for determining the key chemical and physical properties of Methyl-d3
butyrate are outlined below. These protocols are standard procedures in organic chemistry
and can be adapted for the specific requirements of the user.

Determination of Boiling Point

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For small quantities, a micro-boiling point determination
method is suitable.

Methodology:

o A small amount of Methyl-d3 butyrate is placed in a capillary tube, which is then attached to
a thermometer.

e The setup is immersed in a heating bath (e.g., a Thiele tube with mineral oil).
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e The bath is heated slowly, and the temperature at which a rapid and continuous stream of
bubbles emerges from the capillary tube is recorded as the boiling point.

Determination of Density

Principle: Density is the mass per unit volume of a substance. It can be determined by
accurately measuring the mass of a known volume of the liquid.

Methodology:

o A calibrated pycnometer (a flask with a specific volume) is weighed empty.
e The pycnometer is filled with Methyl-d3 butyrate to the calibration mark.
o The filled pycnometer is weighed again.

o The density is calculated by dividing the mass of the liquid (filled weight minus empty weight)
by the volume of the pycnometer.[2][3] Temperature control is crucial for accurate density
measurements.[2]

Determination of Solubility in Water

Principle: Solubility is the ability of a substance (solute) to dissolve in a solvent to form a
homogeneous solution. The "like dissolves like" principle is a general guide, where polar
solutes dissolve in polar solvents and non-polar solutes dissolve in non-polar solvents.

Methodology:

¢ To atest tube containing a known volume of deionized water (e.g., 1 mL), add a small,
measured amount of Methyl-d3 butyrate (e.g., 100 pL).

e The mixture is vigorously agitated (vortexed) for a set period.

e The mixture is allowed to stand and observed for the presence of a single phase (soluble) or
two distinct phases (insoluble/slightly soluble).[4][5]

o For quantitative analysis, techniques like gas chromatography (GC) or NMR can be used to
determine the concentration of the ester in the aqueous phase.
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Applications in Metabolic Research: Butyrate
Metabolism

Butyrate is a short-chain fatty acid (SCFA) produced by the gut microbiota through the
fermentation of dietary fibers.[6] It serves as a primary energy source for colonocytes and has
been implicated in various physiological processes, including the regulation of gene
expression, inflammation, and cell differentiation.[6][7] Methyl-d3 butyrate is an invaluable
tracer for studying the in vivo and in vitro metabolism of butyrate.

Butanoate Metabolism Signaling Pathway

The following diagram illustrates a simplified overview of the butanoate metabolism pathway,
where isotopically labeled butyrate can be traced.
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Caption: Simplified pathway of butyrate metabolism.

Experimental Workflow for Isotopic Labeling Studies

The use of Methyl-d3 butyrate in metabolic studies typically follows a structured workflow to
trace its fate in a biological system.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.wjgnet.com/1948-5204/full/v6/i1/1
https://www.wjgnet.com/1948-5204/full/v6/i1/1
https://pmc.ncbi.nlm.nih.gov/articles/PMC12395581/
https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://www.benchchem.com/product/b15289514?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exp!oratpry

Check Availability & Pricing

Preparation

Synthesis of Methyl-d3 Butyrate

Characterization (NMR, MS)

Administration

In vivo (Animal Model)

In vitro (Cell Culture)

Sample Collection

\nalysis

A/ v

— | Metabolite Extraction [«

v

Mass Spectrometry NMR Spectroscopy

S

Data Interpretation

Isotopologue Analysis

Flux Analysis

Click to download full resolution via product page

Caption: Experimental workflow for stable isotope tracing.
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Conclusion

Methyl-d3 butyrate is a powerful tool for investigating the complex roles of butyrate in health
and disease. Its distinct isotopic signature allows for precise tracking and quantification within
biological systems. The standardized experimental protocols for determining its chemical
properties ensure accurate and reproducible results. By leveraging stable isotope labeling with
Methyl-d3 butyrate, researchers can gain deeper insights into metabolic pathways, drug
metabolism, and the intricate interactions between the gut microbiota and the host.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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